Cas no 460086-95-7 (2-Acetyl-7-bromobenzofuran)

2-Acetyl-7-bromobenzofuran structure
2-Acetyl-7-bromobenzofuran structure
Product Name:2-Acetyl-7-bromobenzofuran
CAS No:460086-95-7
MF:C10H7BrO2
MW:239.065382242203
MDL:MFCD10699679
CID:856390
PubChem ID:17952699
Update Time:2025-04-19

2-Acetyl-7-bromobenzofuran Chemical and Physical Properties

Names and Identifiers

    • 1-(7-Bromobenzofuran-2-yl)ethanone
    • 1-(7-bromo-1-benzofuran-2-yl)ethanone
    • 2-Acetyl-7-bromobenzofuran
    • UYNFEODHDJWJAL-UHFFFAOYSA-N
    • DB-420812
    • D73261
    • SCHEMBL4856085
    • 2-Acetyl-7-bromobenzo[b]furan
    • 1-(7-Bromo-2-benzofuranyl)ethanone
    • AKOS009396989
    • 460086-95-7
    • 2-acetyl-7-bromo benzo[b]furan
    • BS-24908
    • MFCD10699679
    • 1-(7-Bromo-1-benzofuran-2-yl)ethan-1-one
    • DTXSID50591711
    • CS-0062596
    • MDL: MFCD10699679
    • Inchi: 1S/C10H7BrO2/c1-6(12)9-5-7-3-2-4-8(11)10(7)13-9/h2-5H,1H3
    • InChI Key: UYNFEODHDJWJAL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C=C(C(C)=O)OC=21

Computed Properties

  • Exact Mass: 237.96300
  • Monoisotopic Mass: 237.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 314.4±22.0 °C at 760 mmHg
  • Flash Point: 144.0±22.3 °C
  • PSA: 30.21000
  • LogP: 3.39790
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Acetyl-7-bromobenzofuran Security Information

2-Acetyl-7-bromobenzofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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abcr
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abcr
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2-Acetyl-7-bromobenzofuran Production Method

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